Methyl 2-{[5-(trifluoromethyl)-2-pyridyl]sulfonyl}acetate

• IUPAC Name: methyl 2-[5-(trifluoromethyl)pyridin-2-yl]sulfonylacetate
• InChI: InChI=1S/C9H8F3NO4S/c1-17-8(14)5-18(15,16)7-3-2-6(4-13-7)9(10,11)12/h2-4H,5H2,1H3
• InChI Key: PCBZIMCRNCIBHJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CS(=O)(=O)C1=NC=C(C=C1)C(F)(F)F
• Molecular Formula: C9H8F3NO4S
• DSSTOX Substance ID: DTXSID80384178
• Molecular Weight: 283.23 g/mol
• CAS RN: 142274-37-1

Description

“Methyl 2-{[5-(trifluoromethyl)-2-pyridyl]sulfonyl}acetate” is a chemical compound with the CAS Number: 142274-37-1. It has a molecular weight of 283.224 Da. The IUPAC name of this compound is "methyl 2- (5- (trifluoromethyl)pyridin-2-yl)acetate".

Synthesis Analysis

The synthesis of trifluoromethylpyridines, which are key structural motifs in active agrochemical and pharmaceutical ingredients, has been a subject of research. The introduction of 5-(trifluoromethyl)pyridine-2-sulfonyl chloride, prepared from 2,5-CTF, is achieved in the final synthesis step.

Molecular Structure Analysis

The InChI code for this compound is "1S/C9H8F3NO2/c1-15-8(14)4-7-3-2-6(5-13-7)9(10,11)12/h2-3,5H,4H2,1H3". This code provides a unique identifier for the molecular structure of the compound.

Chemical Reactions Analysis

Trifluoromethylation in organic chemistry describes any organic reaction that introduces a trifluoromethyl group in an organic compound. Trifluoromethylated compounds are of some importance in the pharmaceutical industry and agrochemicals.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 283.224 Da. It is stored at a specific temperature.

Scientific Research Applications

Pharmaceutical Applications

. . Therefore, “Methyl 2-{[5-(trifluoromethyl)-2-pyridyl]sulfonyl}acetate” could potentially be used in the development of new drugs.

Agrochemical Applications

. . Given this, “Methyl 2-{[5-(trifluoromethyl)-2-pyridyl]sulfonyl}acetate” might have potential applications in the development of new agrochemicals.

Synthesis of Fluorinated Organic Compounds

. . Therefore, “Methyl 2-{[5-(trifluoromethyl)-2-pyridyl]sulfonyl}acetate” could be used as a precursor in the synthesis of these compounds.

Development of New Methodologies for Trifluoromethylation

. “Methyl 2-{[5-(trifluoromethyl)-2-pyridyl]sulfonyl}acetate” could potentially be used in the development of these new methodologies.

Mechanism of Action

Target of Action

Compounds with a trifluoromethylpyridine (tfmp) motif, like this one, are widely used in the agrochemical and pharmaceutical industries . They are known to protect crops from pests and have applications in the pharmaceutical and veterinary industries .

Mode of Action

The biological activities of tfmp derivatives are thought to be due to the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety .

Biochemical Pathways

Tfmp derivatives are known to have significant impacts on various biological activities, suggesting that they may interact with multiple biochemical pathways .

Pharmacokinetics

The compound’s molecular weight is 283225 g/mol , which is within the range generally favorable for good bioavailability.

Result of Action

Tfmp derivatives are known to have significant impacts on various biological activities .

Safety and Hazards

The compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It has a GHS07 pictogram, and the signal word is "Warning". The precautionary statement is P261.

Future Directions

Trifluoromethylpyridines and their derivatives have been widely used in the agrochemical and pharmaceutical industries. It is expected that many novel applications of trifluoromethylpyridines will be discovered in the future.